Cas no 796-97-4 (1,2,4,5-tetra-tert-butylbenzene)

• Product Name: 1,2,4,5-tetra-tert-butylbenzene
• CAS No: 796-97-4
• MF: C₂₂H₃₈
• MW: 302.537127017975
• CID: 861823
• PubChem ID: 136631
• Update Time: 2025-04-19

1,2,4,5-tetra-tert-butylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-tetra-tert-butylbenzene
• 1,2,4,5-tetratert-butylbenzene
• 796-97-4
• 1,2,4,5-Tetrakis-(1,1-dimethylethyl)benzene
• 1,2,4,5-tetra-t-butylbenzene
• DTXSID40229793

• Inchi： 1S/C22H38/c1-19(2,3)15-13-17(21(7,8)9)18(22(10,11)12)14-16(15)20(4,5)6/h13-14H,1-12H3
• InChI Key： KOOZRCVIAJVLEQ-UHFFFAOYSA-N
• SMILES： C1(C=C(C(C)(C)C)C(=CC=1C(C)(C)C)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 302.29754
• Monoisotopic Mass: 302.297
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.849
• Boiling Point: 331.6°C at 760 mmHg
• Flash Point: 153.5°C
• Refractive Index: 1.472
• PSA: 0